2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3S and its molecular weight is 440.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
The compound 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide is a complex organic molecule that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure
The molecular structure of the compound can be described as follows:
- Core Structure : The compound consists of a piperazine ring substituted with an acetyl group and an acetamide moiety.
- Thiazolo[3,2-b][1,2,4]triazole : This heterocyclic component is known for various biological activities, including antimicrobial and anti-inflammatory properties.
Biological Activity Overview
The biological activity of this compound can be categorized into several key areas:
1. Antimicrobial Activity
Research indicates that derivatives containing thiazole and triazole rings exhibit significant antimicrobial properties. For instance, compounds similar to the one have been tested against various bacterial strains. In a study where thiazolo[3,2-b][1,2,4]triazole derivatives were evaluated, several exhibited notable antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 8 to 32 μg/mL against Staphylococcus aureus and Candida albicans .
Compound | MIC (μg/mL) | Target Organism |
---|---|---|
Compound 10 | 8 | Staphylococcus aureus |
Compound 11 | 16 | Candida albicans |
2. Anti-inflammatory Activity
The compound's structural features suggest potential anti-inflammatory effects. Similar compounds have been shown to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a critical role in the inflammatory process. A study demonstrated that certain derivatives displayed significant inhibition of COX activity, leading to reduced levels of inflammatory mediators such as interleukin-1 beta (IL-1β) .
Compound | COX Inhibition (%) | Inflammatory Mediator Reduction |
---|---|---|
Compound A | 86 | IL-1β |
Compound B | 64 | IL-1β |
3. Anticancer Potential
Preliminary investigations into the anticancer properties of related compounds indicate that they may induce apoptosis in cancer cells through various mechanisms. The presence of the thiazolo[3,2-b][1,2,4]triazole moiety has been linked to enhanced cytotoxicity against different cancer cell lines .
The proposed mechanisms by which the compound exerts its biological effects include:
- Inhibition of Enzymatic Activity : By inhibiting COX enzymes, the compound may reduce the synthesis of prostaglandins that mediate inflammation.
- Interference with Cellular Pathways : The compound may affect signaling pathways involved in cell proliferation and survival in cancer cells.
Case Studies
Several studies have explored the biological activities of related compounds:
- Antimicrobial Efficacy : A study found that thiazolo[3,2-b][1,2,4]triazole derivatives exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria .
- Analgesic Properties : Research indicated that certain derivatives showed analgesic effects comparable to standard NSAIDs like aspirin .
- Cytotoxicity : Experiments demonstrated that specific analogs led to cell death in various cancer cell lines through apoptosis induction .
Properties
IUPAC Name |
2-(4-acetylpiperazin-1-yl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c1-14-4-3-5-16(12-14)18-23-21-27(24-18)17(13-31-21)6-7-22-19(29)20(30)26-10-8-25(9-11-26)15(2)28/h3-5,12-13H,6-11H2,1-2H3,(H,22,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MANHCUTXIFHULN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C(=O)N4CCN(CC4)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.